Cas no 81995-28-0 (2-(3-methylbutoxy)benzaldehyde)

• Product Name: 2-(3-methylbutoxy)benzaldehyde
• CAS No: 81995-28-0
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD03422398
• CID: 727316
• PubChem ID: 250099
• Update Time: 2025-06-27

2-(3-methylbutoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Isopentyloxy)benzaldehyde
• 2-(3-Methylbutoxy)benzaldehyde
• Benzaldehyde,2-(3-methylbutoxy)-
• 2-isopentyloxy-benzaldehyde
• MFCD03422398
• SCHEMBL1852272
• NSC-69103
• EN300-92331
• VS-05209
• 81995-28-0
• Akos b014089
• DTXSID00290520
• Z57888007
• CS-0274265
• AKOS000260163
• NSC69103
• YWRAJEBRXBINMA-UHFFFAOYSA-N
• STK349163
• 2-isopentyloxybenzaldehyde
• ALBB-001195
• BBL016203
• 2-(3-methylbutoxy)benzaldehyde

• MDL： MFCD03422398
• Inchi： 1S/C12H16O2/c1-10(2)7-8-14-12-6-4-3-5-11(12)9-13/h3-6,9-10H,7-8H2,1-2H3
• InChI Key： YWRAJEBRXBINMA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C=O)CCC(C)C

Computed Properties

• Exact Mass: 192.11500
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 291.1±13.0 °C at 760 mmHg
• Flash Point: 120.2±13.4 °C
• Refractive Index: 1.519
• PSA: 26.30000
• LogP: 2.92400
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(3-methylbutoxy)benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-methylbutoxy)benzaldehyde

Introduction to 2-(3-Methylbutoxy)benzaldehyde (CAS No. 81995-28-0)

2-(3-Methylbutoxy)benzaldehyde, with the CAS number 81995-28-0, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic aldehyde functional group and a substituted butoxy side chain, which contribute to its reactivity and functional diversity.

The molecular structure of 2-(3-methylbutoxy)benzaldehyde consists of a benzene ring with an aldehyde group (-CHO) at the 2-position and a 3-methylbutoxy group (-OCH₂CH(CH₃)CH₂CH₃) attached to the same carbon. This configuration imparts specific physical and chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The compound is typically synthesized through the alkylation of phenol followed by oxidation to form the aldehyde.

In terms of physical properties, 2-(3-methylbutoxy)benzaldehyde is a colorless to pale yellow liquid with a characteristic aromatic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound has a boiling point of approximately 180°C at atmospheric pressure and a melting point around -10°C. These properties make it suitable for use in various chemical processes and reactions.

The chemical reactivity of 2-(3-methylbutoxy)benzaldehyde is primarily centered around its aldehyde functional group. This group can undergo a wide range of reactions, including nucleophilic addition, condensation, and oxidation. For instance, it can react with primary amines to form imines, which are important intermediates in the synthesis of pharmaceuticals and other fine chemicals. Additionally, the aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride (NaBH₄) or hydrogen gas over a palladium catalyst.

The substituted butoxy side chain also plays a crucial role in the reactivity and functionality of 2-(3-methylbutoxy)benzaldehyde. The presence of this bulky alkyl group can influence the conformational flexibility and electronic properties of the molecule, making it suitable for specific applications. For example, the butoxy group can enhance the lipophilicity of the molecule, which is beneficial in drug design for improving cellular uptake and bioavailability.

In the field of pharmaceutical research, 2-(3-methylbutoxy)benzaldehyde has shown promise as a starting material for the synthesis of bioactive compounds. Recent studies have explored its potential as an intermediate in the development of new drugs targeting various diseases. One notable application is in the synthesis of antiviral agents, where the compound's reactivity and structural features have been leveraged to create novel molecules with enhanced antiviral activity.

Beyond pharmaceuticals, 2-(3-methylbutoxy)benzaldehyde has found applications in materials science. Its ability to undergo controlled polymerization reactions makes it useful in the production of functional polymers with tailored properties. These polymers can be used in various applications, including coatings, adhesives, and electronic materials. The unique combination of aromaticity and alkyl substitution provides opportunities for designing materials with improved mechanical strength, thermal stability, and optical properties.

In conclusion, 2-(3-methylbutoxy)benzaldehyde (CAS No. 81995-28-0) is a multifaceted organic compound with a wide range of potential applications. Its chemical structure and reactivity make it an attractive starting material for various synthetic pathways in pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new uses and benefits of this compound, highlighting its importance in modern chemistry.